2-Fluoro-4-(trifluoromethoxy)benzoyl chloride
Overview
Description
2-Fluoro-4-(trifluoromethoxy)benzoyl chloride is an organic compound. It is a clear, colorless liquid and serves as an organic building block .
Physical And Chemical Properties Analysis
2-Fluoro-4-(trifluoromethoxy)benzoyl chloride is a clear, colorless liquid. Its density and refractive index values have been reported . It is stored at ambient temperature .Scientific Research Applications
Synthesis of Pharmaceutical Compounds
2-Fluoro-4-(trifluoromethoxy)benzoyl chloride: is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its reactivity allows for the introduction of the trifluoromethoxy phenyl group into drug molecules, which can significantly alter their pharmacokinetic properties. This compound is particularly useful in creating new classes of anti-inflammatory and analgesic drugs due to its ability to interact with biological systems .
Agricultural Chemical Development
In the field of agriculture, this chemical serves as a precursor in the synthesis of herbicides and pesticides. The fluorine atoms present in the compound can increase the metabolic stability of these agrochemicals, making them more effective in protecting crops from pests and diseases .
Material Science Innovations
The compound’s unique structure is exploited in material science for the development of advanced polymers and coatings. Its incorporation into materials can lead to improved resistance to heat and chemical degradation, which is essential for high-performance applications .
Fluorinated Building Blocks for Organic Synthesis
As a fluorinated building block, 2-Fluoro-4-(trifluoromethoxy)benzoyl chloride is used extensively in organic synthesis. It provides a pathway to introduce fluorine-containing functional groups, which are crucial for the development of compounds with novel properties .
Catalyst and Reagent in Chemical Research
This compound acts as a catalyst and reagent in various chemical reactions. Its role in facilitating electrophilic aromatic substitution reactions is particularly noteworthy, as it can help in the efficient synthesis of complex organic molecules .
Imaging Agent Precursor
In medical imaging, derivatives of 2-Fluoro-4-(trifluoromethoxy)benzoyl chloride are explored as contrast agents. The presence of fluorine atoms makes it suitable for ^19F MRI, providing a non-invasive method to visualize biological processes in real-time .
Safety and Hazards
properties
IUPAC Name |
2-fluoro-4-(trifluoromethoxy)benzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3ClF4O2/c9-7(14)5-2-1-4(3-6(5)10)15-8(11,12)13/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDZYQIMWGWFOEH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1OC(F)(F)F)F)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3ClF4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701253774 |
Source
|
| Record name | 2-Fluoro-4-(trifluoromethoxy)benzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701253774 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4-(trifluoromethoxy)benzoyl chloride | |
CAS RN |
166948-50-1 |
Source
|
| Record name | 2-Fluoro-4-(trifluoromethoxy)benzoyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=166948-50-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Fluoro-4-(trifluoromethoxy)benzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701253774 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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